Cas no 2229132-80-1 (4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene)

• Product Name: 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene
• CAS No: 2229132-80-1
• MF: C₁₁H₈ClF₃O
• MW: 248.628832817078
• CID: 6029973
• PubChem ID: 165682960
• Update Time: 2025-11-01

4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene
• EN300-1945120
• 2229132-80-1

• Inchi： 1S/C11H8ClF3O/c1-2-3-4-8-5-6-10(9(12)7-8)16-11(13,14)15/h1,5-7H,3-4H2
• InChI Key： LZRYOIYKKANXLT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC#C)OC(F)(F)F

Computed Properties

• Exact Mass: 248.0215771g/mol
• Monoisotopic Mass: 248.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene

Introduction to 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene (CAS No. 2229132-80-1)

4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene, identified by its CAS number 2229132-80-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzene ring substituted with a butynyl group, a chlorine atom, and a trifluoromethoxy group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene combines elements that are highly relevant to modern drug discovery and industrial applications. The presence of the butynyl group introduces a reactive alkyne moiety, which can participate in various coupling reactions such as Sonogashira coupling, providing a versatile handle for further functionalization. Concurrently, the chlorine substituent at the 2-position enhances electrophilic aromatic substitution reactions, while the trifluoromethoxy group contributes to lipophilicity and metabolic stability, key factors in pharmaceutical design.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds derived from benzene derivatives due to their broad spectrum of biological activities. The combination of electron-withdrawing and electron-donating groups in 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene makes it an attractive scaffold for designing molecules with potential therapeutic effects. For instance, studies have shown that benzene derivatives with similar substituents exhibit antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene is its utility as a building block in medicinal chemistry. The alkyne functionality allows for the introduction of diverse pharmacophores through cross-coupling reactions, enabling the rapid assembly of complex molecular structures. Additionally, the chloro and trifluoromethoxy groups provide opportunities for further derivatization, allowing chemists to fine-tune the physicochemical properties of their target compounds.

The compound's relevance is further underscored by its potential applications in materials science. The presence of multiple functional groups makes it a candidate for developing advanced materials with tailored electronic and optical properties. For example, π-conjugated systems incorporating such benzene derivatives have shown promise in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent research has also explored the synthetic pathways for 4-(but-3-yn-1-yl)-2-chloro-1-(trifluoromethoxy)benzene, highlighting its role as a key intermediate in multi-step syntheses. A notable study demonstrated an efficient route to this compound via palladium-catalyzed cross-coupling reactions between bromobenzene derivatives and propargyl alcohol under mild conditions. This method highlights the compound's feasibility for large-scale production and underscores its importance in industrial chemistry.

The pharmacological potential of 4-(but-3-yn-1-y l)-2-chloro -1 -(trifluorometh oxy)benzene has been further investigated through computational modeling and experimental validation. Molecular docking studies have identified several binding pockets on target proteins where this compound could interact effectively. These interactions may lead to modulatory effects on enzyme activity and receptor binding, suggesting therapeutic applications in areas such as neurology and oncology.

In conclusion,4-(but -3 -yn -1 -y l)-2 -chloro -1 -(trif luor ometh oxy)benzene (CAS No. 2229132 -80 -1) represents a significant advancement in both pharmaceutical and materials science. Its unique structural features offer unparalleled flexibility in synthetic chemistry while its functional groups provide multiple avenues for biological activity exploration . As research continues to uncover new applications for this compound , it is poised to play an increasingly important role in drug development and material innovation .